Cas no 1368775-30-7 (5-Amino-3-bromopyridin-2-ol)

• Product Name: 5-Amino-3-bromopyridin-2-ol
• CAS No: 1368775-30-7
• MF: C₅H₅BrN₂O
• MW: 189.009999990463
• MDL: MFCD21946534
• CID: 1242482
• PubChem ID: 74891893
• Update Time: 2025-10-12

5-Amino-3-bromopyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 5-amino-3-bromo-2(1h)-pyridinone
• SB53065
• EN300-783274
• BS-26651
• 1368775-30-7
• MFCD21946534
• 5-Amino-3-bromopyridin-2(1H)-one
• 5-Amino-3-bromo-1H-pyridin-2-one
• G11989
• CS-0083216
• 5-amino-3-bromo-1,2-dihydropyridin-2-one
• AKOS018086435
• 5-Amino-3-bromopyridin-2-ol

• MDL： MFCD21946534
• Inchi： 1S/C5H5BrN2O/c6-4-1-3(7)2-8-5(4)9/h1-2H,7H2,(H,8,9)
• InChI Key： QKEKBAWTSKGTAU-UHFFFAOYSA-N
• SMILES： BrC1C(NC=C(C=1)N)=O

Computed Properties

• Exact Mass: 187.95900
• Monoisotopic Mass: 187.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 59.14000
• LogP: 1.71310

Additional information on 5-Amino-3-bromopyridin-2-ol

Recent Advances in the Study of 5-Amino-3-bromopyridin-2-ol (CAS: 1368775-30-7) in Chemical Biology and Pharmaceutical Research

The compound 5-Amino-3-bromopyridin-2-ol (CAS: 1368775-30-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, featuring both amino and bromo substituents on a pyridine scaffold, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its role in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of the bromo group offers a reactive site for further functionalization, making it a valuable building block in medicinal chemistry.

One of the key areas of research involving 5-Amino-3-bromopyridin-2-ol is its application in the design of kinase inhibitors. Kinases are critical targets in cancer therapy, and the pyridine core of this compound provides a suitable framework for interacting with kinase active sites. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-Amino-3-bromopyridin-2-ol exhibited potent inhibitory activity against a range of tyrosine kinases, including EGFR and VEGFR. The researchers utilized structure-activity relationship (SAR) studies to optimize the compound's efficacy, highlighting the importance of the bromo substituent in enhancing binding affinity.

In addition to its role in kinase inhibition, 5-Amino-3-bromopyridin-2-ol has shown promise as a precursor for antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel pyridine-based compounds derived from 5-Amino-3-bromopyridin-2-ol, which exhibited broad-spectrum activity against Gram-positive and Gram-negative bacteria. The study emphasized the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead compound for developing new antibiotics. Furthermore, the amino group in the compound was found to facilitate interactions with bacterial enzymes, enhancing its antimicrobial properties.

The synthetic versatility of 5-Amino-3-bromopyridin-2-ol has also been explored in the context of green chemistry. Researchers have developed eco-friendly protocols for its synthesis, minimizing the use of hazardous reagents and solvents. A 2022 publication in Green Chemistry detailed a catalytic method for the bromination of pyridine derivatives, including 5-Amino-3-bromopyridin-2-ol, using sustainable catalysts. This approach not only improved the yield and purity of the compound but also aligned with the growing demand for environmentally benign synthetic routes in pharmaceutical manufacturing.

Despite these advancements, challenges remain in the large-scale production and application of 5-Amino-3-bromopyridin-2-ol. Issues such as regioselectivity in further functionalization and the need for improved pharmacokinetic properties of its derivatives are areas of ongoing research. Future studies are expected to focus on optimizing the compound's synthetic pathways and expanding its therapeutic potential through targeted modifications. Collaborative efforts between academic and industrial researchers will be crucial in addressing these challenges and translating laboratory findings into clinical applications.

In conclusion, 5-Amino-3-bromopyridin-2-ol (CAS: 1368775-30-7) represents a promising scaffold in chemical biology and drug discovery. Its multifaceted applications in kinase inhibition, antimicrobial activity, and green synthesis underscore its importance in contemporary research. As the field continues to evolve, this compound is likely to play a pivotal role in the development of next-generation therapeutics, offering new avenues for addressing unmet medical needs.